Cas no 2229279-40-5 (1-(4-methylnaphthalen-1-yl)cyclobutylmethanamine)

• Product Name: 1-(4-methylnaphthalen-1-yl)cyclobutylmethanamine
• CAS No: 2229279-40-5
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• CID: 6121508
• PubChem ID: 165700884
• Update Time: 2025-10-22

1-(4-methylnaphthalen-1-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylnaphthalen-1-yl)cyclobutylmethanamine
• EN300-1808111
• 2229279-40-5
• [1-(4-methylnaphthalen-1-yl)cyclobutyl]methanamine

• Inchi： 1S/C16H19N/c1-12-7-8-15(16(11-17)9-4-10-16)14-6-3-2-5-13(12)14/h2-3,5-8H,4,9-11,17H2,1H3
• InChI Key： YNRBEPPTGCZWNF-UHFFFAOYSA-N
• SMILES： NCC1(C2=CC=C(C)C3C=CC=CC2=3)CCC1

Computed Properties

• Exact Mass: 225.151749610g/mol
• Monoisotopic Mass: 225.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-methylnaphthalen-1-yl)cyclobutylmethanamine

Recent Advances in the Study of 1-(4-methylnaphthalen-1-yl)cyclobutylmethanamine (CAS: 2229279-40-5)

The compound 1-(4-methylnaphthalen-1-yl)cyclobutylmethanamine (CAS: 2229279-40-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutylmethanamine scaffold and methylnaphthalene moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug discovery and development.

One of the key areas of research has been the synthesis and optimization of 1-(4-methylnaphthalen-1-yl)cyclobutylmethanamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized method involves a multi-step process that includes a key cyclobutylation reaction, followed by selective functionalization of the naphthalene ring. This advancement is critical for enabling further pharmacological evaluations and potential clinical applications.

Pharmacological studies have revealed that 1-(4-methylnaphthalen-1-yl)cyclobutylmethanamine exhibits notable activity as a modulator of certain neurotransmitter systems. Preliminary in vitro and in vivo data suggest that the compound may interact with serotonin and dopamine receptors, indicating potential applications in neuropsychiatric disorders such as depression and schizophrenia. However, the exact binding affinity and selectivity profile remain under investigation, with ongoing studies aiming to elucidate its precise mechanism of action.

In addition to its neurological effects, recent research has explored the compound's potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 1-(4-methylnaphthalen-1-yl)cyclobutylmethanamine demonstrates inhibitory effects on specific cancer cell lines, particularly those associated with breast and lung cancers. The study hypothesized that the compound's activity may be linked to its ability to interfere with cell cycle progression and induce apoptosis, though further mechanistic studies are required to confirm these findings.

Despite these promising results, challenges remain in the development of 1-(4-methylnaphthalen-1-yl)cyclobutylmethanamine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Recent efforts have focused on structural modifications to enhance its pharmacokinetic properties while retaining its pharmacological activity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these optimization efforts.

In conclusion, 1-(4-methylnaphthalen-1-yl)cyclobutylmethanamine (CAS: 2229279-40-5) represents a promising candidate for further investigation in both neurological and oncological applications. The recent advancements in its synthesis and preliminary pharmacological profiling provide a solid foundation for future research. However, comprehensive studies are still needed to fully understand its therapeutic potential and address the existing challenges in its development. Continued collaboration between chemists, biologists, and pharmacologists will be essential to advance this compound toward clinical applications.